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Compound of Interest

Compound Name: Boc-D-homoserine sodium salt

Cat. No.: B12971441

Get Quote

A Guide to Stability, Reactivity, and Peptide
Integration
Executive Summary
Boc-D-homoserine sodium salt (CAS: 67198-87-2) represents a specialized chiral building

block in peptide chemistry and medicinal research. Unlike its L-isomer counterpart, which is

ubiquitous in biological systems, the D-isomer confers significant proteolytic resistance to

peptide backbones, making it a critical tool in the development of peptidomimetics with

extended half-lives.[1]

This guide addresses the compound's defining chemical challenge: The Lactonization Trap.

While the sodium salt form provides superior shelf-stability by preventing acid-catalyzed

intramolecular cyclization, its application requires precise handling to avoid spontaneous

conversion to the thermodynamically favored five-membered lactone (Boc-D-homoserine

lactone) during activation.

Part 1: Molecular Architecture & Physicochemical Profile
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The commercial availability of Boc-D-homoserine as a sodium salt is a deliberate chemical

strategy. The free acid form of homoserine derivatives is prone to spontaneous cyclization. By

converting the carboxylic acid to a carboxylate salt, the nucleophilicity of the carbonyl carbon is

reduced, and the intramolecular attack by the

-hydroxyl group is electrostatically inhibited.

1.1 Chemical Identity
Property Specification

IUPAC Name
Sodium (2R)-2-[(tert-butoxycarbonyl)amino]-4-

hydroxybutanoate

Common Name Boc-D-Hse-ONa

CAS Number 67198-87-2

Molecular Formula

Molecular Weight 241.22 g/mol (Salt) vs. 219.24 g/mol (Free Acid)

Stereochemistry
D-Configuration (R-isomer at

-carbon)

Appearance White to off-white hygroscopic powder

1.2 Solubility & Stability Matrix
The sodium salt dramatically alters the solubility profile compared to the free acid, necessitating

specific solvent choices during synthesis.
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Solvent System Solubility Rating Notes

Water High
Ideal for biphasic reactions; pH

> 7 maintains open ring.

Methanol/Ethanol Moderate to High
Good for homogenous

transfers.

DCM/Chloroform Low
Critical: Must acidify/extract to

organic phase for coupling.

DMSO High
Suitable for stock solutions;

hygroscopic risk.[2]

Expert Insight: The sodium salt is hygroscopic. Exposure to atmospheric moisture can lead to

hydrolysis of the sodium carboxylate, locally lowering pH and initiating slow lactonization. Store

under inert gas (Argon/Nitrogen) at -20°C.

Part 2: The Lactonization Trap (Mechanism & Control)
The defining feature of homoserine chemistry is the competition between intermolecular

coupling (peptide bond formation) and intramolecular cyclization (lactone formation).

2.1 The Mechanism
Under acidic conditions or during carboxyl activation (e.g., with EDC/DIC), the

-hydroxyl oxygen acts as a nucleophile, attacking the activated carbonyl. This forms a five-
membered lactone ring, ejecting the activating group and terminating the peptide chain growth.

The Sodium Salt Advantage: In the salt form (

), the carbonyl carbon is electron-rich and unreactive toward the hydroxyl group. The salt
"locks" the molecule in the linear, open-chain state until activation is explicitly required.
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2.2 Pathway Visualization
The following diagram illustrates the stability windows and the danger zones for lactonization.
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Figure 1: The stability equilibrium of Boc-D-homoserine. The Sodium Salt (Green) prevents

entry into the reactive cascade until acidification occurs.

Part 3: Experimental Protocols
To successfully utilize Boc-D-homoserine sodium salt in peptide synthesis, one must perform

an in situ neutralization or a rapid "cold-acidification" extraction.

Protocol A: Free Acid Generation & Coupling (The "Cold-
Workup" Method)
Use this method to convert the stable salt into a reactive species immediately before coupling.

Reagents:

Boc-D-Hse-ONa[3]

Ethyl Acetate (EtOAc)[4][5]

1M KHSO₄ (Potassium Bisulfate) – Preferred over HCl to avoid harsh acidity.

Drying agent (

)

Step-by-Step:
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Dissolution: Dissolve 1.0 eq of Boc-D-Hse-ONa in minimal distilled water (approx. 5 mL/g).

Phase Creation: Add an equal volume of cold EtOAc (0°C).

Acidification: While stirring vigorously at 0°C, add 1M KHSO₄ dropwise until the aqueous

layer pH reaches ~3.0.

Note: Do not go below pH 2.0 to minimize acid-catalyzed lactonization.

Extraction: Immediately separate the organic layer. Wash the aqueous layer once more with

cold EtOAc.

Drying: Combine organic layers, dry over

for max 5 minutes. Filter immediately.

Coupling: Use the filtrate directly for the coupling reaction (e.g., with DCC/HOBt). Do not

concentrate to dryness if possible, as the concentration step promotes lactonization.

Protocol B: Lactone Synthesis (Intentional)
Researchers often use D-homoserine lactones as quorum-sensing antagonists. This protocol

forces the cyclization.

Dissolve Boc-D-Hse-ONa in DCM.

Add 1.1 eq EDC·HCl and 0.1 eq DMAP.

Stir at Room Temperature for 4 hours.

Wash with 1N HCl (removes EDC urea and DMAP).

Evaporate solvent to yield crystalline Boc-D-homoserine lactone.

Part 4: Drug Development Applications[1]
4.1 Proteolytic Stability (The D-Isomer Advantage)
Incorporating D-homoserine into peptide drugs creates a "steric clash" within the active sites of

endogenous proteases. Most mammalian proteases are stereoselective for L-amino acids.[1]
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Mechanism: The inverted stereocenter at the

-position prevents the formation of the tetrahedral intermediate required for amide bond
hydrolysis.

Result: Peptides containing D-Hse often exhibit plasma half-lives (

) increased by orders of magnitude compared to their L-Ser or L-Hse analogs.

4.2 Orthogonal Protection Strategy
For complex syntheses where the

-hydroxyl must remain intact (linear peptide), the hydroxyl group is often protected before
activation.

Strategy: React Boc-D-Hse-ONa with Benzyl bromide (BnBr) or TBDMS-Cl before activating

the carboxyl group. This prevents lactonization entirely, allowing standard SPPS (Solid

Phase Peptide Synthesis) workflows.

4.3 Quorum Sensing Modulation
Bacterial biofilms rely on N-acyl homoserine lactones (AHLs) for communication.[4][6][7]

Application: Boc-D-Hse-ONa is the precursor for synthesizing D-AHLs. These D-isomers

bind to bacterial LuxR-type receptors but fail to induce the conformational change necessary

for gene transcription, effectively acting as competitive antagonists to inhibit biofilm

formation.
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Figure 2: Workflow for utilizing Boc-D-Hse-ONa in anti-virulence research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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